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Compound of Interest

Compound Name: A-77003

Cat. No.: B1664747 Get Quote

Essential Safety and Handling Guide for A-77003
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

A-77003, an HIV protease inhibitor. The following procedures are designed to ensure the safety

of laboratory personnel and to provide a clear, step-by-step operational plan. Adherence to

these guidelines is essential when working with this potent compound.

Quantitative Data Summary
The following table summarizes the key quantitative data for A-77003.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1664747?utm_src=pdf-interest
https://www.benchchem.com/product/b1664747?utm_src=pdf-body
https://www.benchchem.com/product/b1664747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 134878-17-4 [1][2]

Molecular Formula C44H58N8O6 [2]

Molecular Weight 794.98 g/mol [2]

Physical State Solid (Assumed) N/A

Solubility

Data not readily available.

Treat as sparingly soluble in

aqueous solutions and soluble

in organic solvents like DMSO

or ethanol.

N/A

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling A-77003 to prevent dermal,

ocular, and respiratory exposure.
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PPE Category Specific Requirements Rationale

Hand Protection

Double-gloving with powder-

free nitrile gloves is required.

The outer glove should be

changed every 30-60 minutes

or immediately upon

contamination.

Prevents skin contact and

absorption. Double gloving

provides an additional barrier

in case of a tear or puncture in

the outer glove.

Body Protection

A disposable, solid-front, long-

sleeved gown made of a low-

permeability fabric. Cuffs

should be tight-fitting (elastic or

knit).

Protects skin and personal

clothing from contamination.

Eye and Face Protection
Chemical splash goggles and

a full-face shield are required.

Protects against splashes and

aerosols, preventing accidental

exposure to the eyes and face.

Respiratory Protection

For handling the solid

compound or when aerosols

may be generated, a NIOSH-

approved N95 or higher-level

respirator is necessary.

Minimizes the risk of inhalation

of the powdered compound.

Foot Protection

Disposable shoe covers must

be worn over laboratory-

appropriate closed-toe shoes.

Prevents the tracking of

contaminants out of the

designated work area.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Pre-Handling:

Designated Area: All handling of A-77003 must be conducted in a designated and controlled

area, such as a certified chemical fume hood or a glove box.
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Decontamination Supplies: Ensure that a spill kit and appropriate decontamination solutions

(e.g., 70% ethanol, followed by a suitable laboratory detergent) are readily available.

Waste Containers: Prepare clearly labeled, sealed waste containers for solid and liquid

waste contaminated with A-77003.

2. Handling the Compound:

Weighing: If weighing the solid compound, do so within a containment enclosure (e.g., a

balance enclosure within the fume hood) to minimize the generation of airborne particles.

Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent

splashing. Keep the container covered as much as possible during this process.

General Handling: Use dedicated laboratory equipment (spatulas, glassware, etc.) for

handling A-77003. Avoid any actions that could generate dust or aerosols.

3. Post-Handling and Decontamination:

Decontaminate Equipment: All non-disposable equipment used for handling A-77003 must

be thoroughly decontaminated. This involves rinsing with a suitable solvent to remove the

compound, followed by a standard laboratory cleaning procedure.

Decontaminate Work Surfaces: At the end of the procedure, thoroughly wipe down all

surfaces within the designated handling area with the prepared decontamination solutions.

PPE Removal: Remove PPE in the following order to prevent self-contamination: outer

gloves, face shield, gown, shoe covers, inner gloves, and finally, respiratory protection (if

used). Dispose of all disposable PPE in the designated hazardous waste container.

Hand Washing: Immediately after removing all PPE, wash hands thoroughly with soap and

water.

Disposal Plan
All waste generated from the handling of A-77003 must be treated as chemical waste.
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Solid Waste: This includes contaminated gloves, gowns, shoe covers, pipette tips, and any

unused solid A-77003. Place all solid waste in a clearly labeled, sealed, and puncture-

resistant container.

Liquid Waste: All solutions containing A-77003, as well as the initial solvent rinses from

equipment decontamination, should be collected in a labeled, sealed, and leak-proof

container.

Sharps Waste: Any needles or other sharps contaminated with A-77003 must be disposed of

in a designated sharps container.

Final Disposal: All waste containers should be disposed of through your institution's

hazardous waste management program. Do not dispose of any A-77003 waste in the regular

trash or down the drain.

Workflow for Handling and Disposal of A-77003
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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